molecular formula C11H12N2O B14831478 5-Cyclopropoxy-3-ethylpicolinonitrile

5-Cyclopropoxy-3-ethylpicolinonitrile

Cat. No.: B14831478
M. Wt: 188.23 g/mol
InChI Key: HZKLNXMFSIEXOB-UHFFFAOYSA-N
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Description

The compound 5-Cyclopropoxy-3-ethylpicolinonitrile is a nitrile-substituted pyridine derivative featuring a cyclopropoxy group at the 5-position and an ethyl group at the 3-position. The cyclopropoxy moiety may enhance metabolic stability, while the nitrile group could serve as a hydrogen bond acceptor or participate in click chemistry.

Properties

Molecular Formula

C11H12N2O

Molecular Weight

188.23 g/mol

IUPAC Name

5-cyclopropyloxy-3-ethylpyridine-2-carbonitrile

InChI

InChI=1S/C11H12N2O/c1-2-8-5-10(14-9-3-4-9)7-13-11(8)6-12/h5,7,9H,2-4H2,1H3

InChI Key

HZKLNXMFSIEXOB-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(N=CC(=C1)OC2CC2)C#N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Cyclopropoxy-3-ethylpicolinonitrile typically involves the following steps:

    Formation of the Cyclopropyl Group: The cyclopropyl group can be introduced through a cyclopropanation reaction, where an alkene reacts with a carbene precursor.

    Introduction of the Ethyl Group: The ethyl group can be added via an alkylation reaction, where an ethyl halide reacts with a nucleophile.

    Formation of the Picolinonitrile Moiety:

Industrial Production Methods: Industrial production of 5-Cyclopropoxy-3-ethylpicolinonitrile may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This typically includes the use of efficient catalysts, controlled reaction temperatures, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions:

    Oxidation: 5-Cyclopropoxy-3-ethylpicolinonitrile can undergo oxidation reactions, where the cyclopropyl group may be oxidized to form hydroxylated derivatives.

    Reduction: The nitrile group in the compound can be reduced to form primary amines.

    Substitution: The compound can undergo nucleophilic substitution reactions, where the cyclopropyl or ethyl groups are replaced by other functional groups.

Common Reagents and Conditions:

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst can be used.

    Substitution: Nucleophiles such as sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) can be employed.

Major Products Formed:

    Oxidation: Hydroxylated derivatives of the cyclopropyl group.

    Reduction: Primary amines derived from the nitrile group.

    Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Biology: The compound’s structural features make it a candidate for studying enzyme interactions and metabolic pathways involving cyclopropyl-containing compounds.

Medicine: Research into the pharmacological properties of 5-Cyclopropoxy-3-ethylpicolinonitrile may reveal potential therapeutic applications, particularly in the development of new drugs targeting specific biological pathways.

Industry: The compound can be used in the development of novel materials with unique properties, such as polymers or coatings with enhanced stability and performance.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-3-ethylpicolinonitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The cyclopropyl group may impart unique binding properties, enhancing the compound’s affinity for its target. The nitrile group can participate in hydrogen bonding or other interactions, influencing the compound’s overall activity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Instead, it details advancements in NLP architectures and training methodologies. For example:

Table 1: Key Features of NLP Models vs. Hypothetical Chemical Analogs

Feature NLP Models (e.g., BERT, Transformer) Hypothetical Chemical Analogs (e.g., Pyridine Derivatives)
Core Function Language understanding and generation Biological activity, catalytic properties
Optimization Focus Pretraining objectives, hyperparameter tuning Substituent effects, stereochemistry, solubility
Performance Metrics BLEU scores, GLUE benchmarks IC50 values, binding affinities, logP
Key Innovations Attention mechanisms, bidirectional context Ring strain (cyclopropane), electronic effects (nitrile)

The absence of chemical data in the evidence precludes a direct comparison. For instance:

Critical Analysis of Evidence Limitations

The provided sources focus on NLP model architectures, pretraining strategies, and benchmark results, such as the Transformer’s 28.4 BLEU score on English-German translation or RoBERTa’s optimized training protocols . These are unrelated to the chemical properties or synthetic pathways of pyridine derivatives.

Notes

  • The evidence lacks chemical or pharmacological data, making direct comparisons impossible.
  • Future work should prioritize domain-specific sources for accurate structural and functional analyses.

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